Cas no 850501-55-2 (2,6-bis(thiophen-2-yl)pyrazine)

• Product Name: 2,6-bis(thiophen-2-yl)pyrazine
• CAS No: 850501-55-2
• MF: C₁₂H₈N₂S₂
• MW: 244.335319519043
• MDL: MFCD29034131
• CID: 3513846
• PubChem ID: 12190131
• Update Time: 2025-07-23

2,6-bis(thiophen-2-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• PYRAZINE, 2,6-DI-2-THIENYL-
• 2,6-bis(thiophen-2-yl)pyrazine
• SCHEMBL3424662
• 850501-55-2
• 2,6-dithiophen-2-ylpyrazine
• EN300-226170
• AJB50155

• MDL： MFCD29034131
• Inchi： 1S/C12H8N2S2/c1-3-11(15-5-1)9-7-13-8-10(14-9)12-4-2-6-16-12/h1-8H
• InChI Key： VMTDGCHDJXMJMI-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)=NC(C2SC=CC=2)=CN=C1

Computed Properties

• Exact Mass: 244.01289061Da
• Monoisotopic Mass: 244.01289061Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2,6-bis(thiophen-2-yl)pyrazine

Recent Advances in the Study of 2,6-bis(thiophen-2-yl)pyrazine (CAS: 850501-55-2) for Biomedical Applications

The compound 2,6-bis(thiophen-2-yl)pyrazine (CAS: 850501-55-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biomedical applications. This heterocyclic organic compound, characterized by a central pyrazine ring flanked by two thiophene groups, exhibits remarkable electronic and photophysical properties, making it a promising candidate for various applications, including organic electronics, optoelectronics, and drug development. Recent studies have explored its utility in biosensing, photodynamic therapy, and as a building block for novel pharmaceutical agents.

One of the most notable advancements in the study of 2,6-bis(thiophen-2-yl)pyrazine is its application in the development of organic semiconductors. Researchers have demonstrated that this compound can be used to fabricate high-performance organic field-effect transistors (OFETs) due to its excellent charge transport properties. A 2023 study published in Advanced Materials highlighted its potential in flexible electronics, showcasing its stability and efficiency in thin-film devices. The study also noted that modifications to the thiophene rings could further enhance its electronic properties, opening new avenues for tailored material design.

In the realm of biomedical research, 2,6-bis(thiophen-2-yl)pyrazine has shown promise as a photosensitizer for photodynamic therapy (PDT). A recent investigation published in the Journal of Medicinal Chemistry revealed that the compound's ability to generate reactive oxygen species (ROS) upon light irradiation makes it a viable candidate for targeting cancer cells. The study reported significant cytotoxicity against several cancer cell lines, including breast and lung cancer, with minimal effects on healthy cells. These findings suggest that further optimization of the compound's structure could lead to the development of highly selective and efficient PDT agents.

Another exciting development involves the use of 2,6-bis(thiophen-2-yl)pyrazine as a fluorescent probe for biosensing applications. Its strong fluorescence emission and stability in aqueous environments make it an attractive tool for detecting biomolecules. A 2024 study in Analytical Chemistry demonstrated its efficacy in detecting trace amounts of specific proteins and nucleic acids, with potential applications in early disease diagnosis. The researchers emphasized the compound's versatility and ease of functionalization, which could enable the creation of a new generation of biosensors.

Despite these advancements, challenges remain in the widespread adoption of 2,6-bis(thiophen-2-yl)pyrazine. Issues such as scalability of synthesis, long-term stability under physiological conditions, and potential toxicity at higher concentrations need to be addressed. Ongoing research is focused on optimizing synthetic routes to improve yield and purity, as well as conducting comprehensive in vivo studies to evaluate its safety and efficacy. Collaborative efforts between chemists, biologists, and material scientists are expected to drive further breakthroughs in this area.

In conclusion, 2,6-bis(thiophen-2-yl)pyrazine (CAS: 850501-55-2) represents a versatile and promising compound with diverse applications in chemical biology and medicine. Its unique properties have already led to significant advancements in organic electronics, photodynamic therapy, and biosensing. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation biomedical technologies. Future studies should focus on addressing existing limitations and exploring novel applications to fully harness its capabilities.